Cas no 62813-81-4 (2-NAPHTHALENECARBONYL CHLORIDE, 4-HYDROXY-)

• Product Name: 2-NAPHTHALENECARBONYL CHLORIDE, 4-HYDROXY-
• CAS No: 62813-81-4
• MF: C₁₁H₇ClO₂
• MW: 206.62508225441
• CID: 3260992
• Update Time: 2026-04-24

2-NAPHTHALENECARBONYL CHLORIDE, 4-HYDROXY- Chemical and Physical Properties

Names and Identifiers

• 2-NAPHTHALENECARBONYL CHLORIDE, 4-HYDROXY-

Additional information on 2-NAPHTHALENECARBONYL CHLORIDE, 4-HYDROXY-

Recent Advances in the Application of 2-NAPHTHALENECARBONYL CHLORIDE, 4-HYDROXY- (CAS 62813-81-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Naphthalenecarbonyl chloride, 4-hydroxy- (CAS 62813-81-4) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug development. This aromatic acyl chloride derivative serves as a crucial building block in organic synthesis, particularly for the preparation of various biologically active molecules. Recent studies have demonstrated its utility in the synthesis of novel pharmaceutical intermediates, fluorescent probes, and bioactive conjugates.

A 2023 study published in the Journal of Medicinal Chemistry reported the use of 62813-81-4 as a key intermediate in the development of selective estrogen receptor modulators (SERMs). The 4-hydroxy naphthoyl moiety was found to enhance binding affinity to estrogen receptors while maintaining favorable pharmacokinetic properties. Researchers successfully incorporated this building block into a new class of SERMs showing improved tissue selectivity compared to existing therapies.

In the field of chemical biology, a recent breakthrough published in ACS Chemical Biology (2024) demonstrated the application of 2-Naphthalenecarbonyl chloride, 4-hydroxy- in the development of fluorescent molecular probes for studying protein-protein interactions. The compound's unique photophysical properties, when conjugated to specific peptide sequences, enabled real-time monitoring of protein dynamics in live cells with high spatial and temporal resolution.

Pharmaceutical researchers have also explored the antimicrobial potential of derivatives containing the 62813-81-4 scaffold. A 2023 study in Bioorganic & Medicinal Chemistry Letters described novel naphthoyl-based compounds exhibiting potent activity against drug-resistant bacterial strains, with MIC values in the low micromolar range. The 4-hydroxy substitution pattern was identified as critical for maintaining antimicrobial efficacy while reducing cytotoxicity.

The synthetic utility of 62813-81-4 has been further expanded through recent methodological developments. A 2024 publication in Organic Letters presented a novel palladium-catalyzed coupling reaction that enables efficient functionalization of the naphthalene ring system under mild conditions. This advancement significantly broadens the scope for creating diverse molecular architectures based on this chemical scaffold.

From a safety and handling perspective, recent studies have provided updated guidelines for working with 2-Naphthalenecarbonyl chloride, 4-hydroxy-. A 2023 review in Chemical Research in Toxicology highlighted improved protocols for its storage and handling, emphasizing the importance of moisture-free conditions to prevent decomposition. These developments have facilitated safer laboratory-scale and potential industrial-scale applications of this valuable chemical reagent.

Looking forward, the unique properties of 62813-81-4 continue to inspire innovative applications across multiple domains of chemical and biological research. Ongoing investigations are exploring its potential in targeted drug delivery systems, where its ability to form stable conjugates with various therapeutic agents could enable new treatment modalities for challenging disease targets.